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Compound of Interest

Compound Name: 3-Hydroxyisonicotinic acid

Cat. No.: B130362 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-Hydroxyisonicotinic acid.

Adherence to these procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxyisonicotinic acid is a solid, crystalline powder that can cause skin irritation, serious

eye irritation, and potential respiratory irritation.[1][2] Therefore, stringent adherence to PPE

protocols is mandatory.
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PPE Category Specification

Eye Protection

Chemical safety goggles are required at all

times.[1] A face shield should be used when

there is a risk of splashing.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must

be worn.[1] Gloves should be inspected before

use and changed immediately if contaminated

or damaged.

Respiratory Protection

A NIOSH-approved dust respirator or the use of

a chemical fume hood is required when handling

the solid powder to avoid inhalation of dust

particles.[1]

Body Protection

A standard laboratory coat must be worn and

kept fully buttoned.[3] Protective clothing and

boots may be required for larger scale

operations.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

All handling of solid 3-Hydroxyisonicotinic acid should be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Use a non-sparking spatula or scoop to weigh the desired amount of the compound onto a

tared weigh boat or into a suitable container.

Avoid creating dust. If dust is generated, use a gentle sweeping motion to collect it, do not

blow it.

2. Dissolution:
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When dissolving the solid, add the powder slowly to the solvent to prevent splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature of the

vessel.

Ensure the vessel is appropriately vented if there is a possibility of gas evolution.

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[1]

Decontaminate all surfaces and equipment that came into contact with the chemical.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing 3-Hydroxyisonicotinic acid must be treated as chemical waste and

disposed of according to institutional and local regulations.

Solid Waste:

Collect unused solid 3-Hydroxyisonicotinic acid and any contaminated disposable

materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled, sealed container

for solid chemical waste.
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The waste should be categorized as non-halogenated organic solid waste.

Liquid Waste:

Solutions of 3-Hydroxyisonicotinic acid should be collected in a labeled, sealed

container for non-halogenated organic liquid waste.

Do not mix with halogenated solvents or other incompatible waste streams.

The pH of the waste solution should be neutralized if it is acidic or basic, following

institutional safety protocols, before being collected for disposal.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent. The rinsate should be collected

as liquid chemical waste.

Once cleaned, containers can be disposed of according to institutional guidelines for

decontaminated glassware or plastic.

Quantitative Data
Property Value

Chemical Formula C₆H₅NO₃

Molecular Weight 139.11 g/mol

Appearance Yellow to deep yellow-red crystal or powder[1]

Melting Point 315°C (decomposes)[1]

Occupational Exposure Limits (OELs)

No specific OEL (e.g., PEL, TLV) has been

established. Follow standard good laboratory

practices for handling powdered chemicals.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of 3-Hydroxyisonicotinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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